5-(Phenylsulfanyl)thiophene-2-carbaldehyde

• CAS No.: 76100-20-4
• Molecular Formula: C11H8OS2
• Molecular Weight: 220.3 g/mol
• IUPAC Name: 5-phenylsulfanylthiophene-2-carbaldehyde
• InChI: InChI=1S/C11H8OS2/c12-8-10-6-7-11(14-10)13-9-4-2-1-3-5-9/h1-8H
• InChI Key: KZQXOSNRJVXWEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=C(S2)C=O

Description

5-(Phenylsulfanyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C11H8OS2 and its molecular weight is 220.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-phenylthiothiophene (3.87 g) in dry tetrahydrofuran (50 ml) at -30° C. under N2, was added dropwise, n-butyllithium (8.0 ml, 2.5M) and the solution left to stir at -30° C. for 2 hours. Dry dimethylformamide (2.32 ml) was then added and the solution allowed to stir at -30° C. for a further hour, allowed to warm to room temperature and stirred overnight. The reaction mixture was quenched with 2N HCl (50 ml), extracted with ether (2×50 ml), dried over MgSO4 and evaporated under reduced pressure to give an orange oil. The oil was flash chromatographed on a Sorbsil C60-40/60H column using 20% ether-hexane to give a pale yellow oil.